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Compound of Interest

Compound Name: N1-Methoxymethyl picrinine

Cat. No.: B12429405 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the structure elucidation and confirmation

of N1-Methoxymethyl picrinine, a significant indole alkaloid. The information is compiled from

available scientific literature and is intended to serve as a valuable resource for researchers in

natural product chemistry, pharmacology, and drug development.

Introduction
N1-Methoxymethyl picrinine is a monoterpenoid indole alkaloid isolated from the leaves of

Alstonia scholaris, a plant with a rich history in traditional medicine. The structural novelty of

this compound, particularly the presence of a methoxymethyl group at the N1 position of the

indole nucleus, has garnered interest within the scientific community. Understanding its precise

molecular architecture is crucial for further investigation into its biosynthetic pathways,

pharmacological activities, and potential as a lead compound in drug discovery.

Isolation and Purification
The primary source for the isolation of N1-Methoxymethyl picrinine is the leaves of Alstonia

scholaris. While the complete, detailed experimental protocol from the original publication by

Wang et al. (2009) could not be accessed for this guide, a general workflow for the isolation of

indole alkaloids from plant material is presented below. This process typically involves

extraction, acid-base partitioning, and chromatographic separation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12429405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

